Cas no 64168-10-1 (diethyl2-(piperidin-4-yl)ethylamine)

• Product Name: diethyl2-(piperidin-4-yl)ethylamine
• CAS No: 64168-10-1
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• MDL: MFCD00047333
• CID: 506132
• PubChem ID: 296294
• Update Time: 2026-04-29

diethyl2-(piperidin-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanamine,N,N-diethyl-
• 4-(2-DIETHYLAMINOETHYL)PIPERIDINE
• N,N-diethyl-2-piperidin-4-ylethanamine
• 4-(2-diethylamino-ethyl)-piperidine
• 4-[2-(diethylamino)ethyl]piperidine
• AC1L6PWZ
• AG-A-65591
• CTK6E8099
• Diaethyl-(2-[4]piperidyl-aethyl)-amin
• diethyl-(2-[4]piperidyl-ethyl)-amine
• N,N-diethyl-4-piperidineethanamine
• N,N-diethyl--4-piperidineethanamine
• NSC166305
• SureCN3999956
• diethyl2-(piperidin-4-yl)ethylamine

• MDL： MFCD00047333
• Inchi： InChI=1S/C11H24N2/c1-3-13(4-2)10-7-11-5-8-12-9-6-11/h11-12H,3-10H2,1-2H3
• InChI Key： LKFIRLHXHMMYGO-UHFFFAOYSA-N
• SMILES： CCN(CC)CCC1CCNCC1

Computed Properties

• Exact Mass: 184.19412
• Monoisotopic Mass: 184.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.863
• Boiling Point: 235.8°Cat760mmHg
• Flash Point: 68.1°C
• Refractive Index: 1.455
• PSA: 15.27
• LogP: 2.04670

diethyl2-(piperidin-4-yl)ethylamine Security Information

• Hazardous Material Identification：
• HazardClass：CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on diethyl2-(piperidin-4-yl)ethylamine

Recent Advances in the Study of Diethyl 2-(Piperidin-4-yl)ethylamine (CAS: 64168-10-1) in Chemical Biology and Pharmaceutical Research

Diethyl 2-(piperidin-4-yl)ethylamine (CAS: 64168-10-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and diethylamine side chain, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders, pain management, and as a building block for more complex pharmacophores. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug discovery and development.

One of the key areas of focus has been the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have leveraged its piperidine scaffold to design derivatives with enhanced selectivity and potency for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of diethyl 2-(piperidin-4-yl)ethylamine in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its synthetic applications, the compound's pharmacokinetic and pharmacodynamic properties have been under scrutiny. A recent preclinical study highlighted its ability to cross the blood-brain barrier (BBB), a critical feature for CNS-targeting therapeutics. This property, combined with its moderate metabolic stability, positions diethyl 2-(piperidin-4-yl)ethylamine as a valuable candidate for further optimization in drug development pipelines.

Another notable advancement is the exploration of its interactions with G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the piperidine moiety of diethyl 2-(piperidin-4-yl)ethylamine has been shown to interact with several subtypes, including dopamine and serotonin receptors. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in mood disorders and addiction therapy.

Despite these promising developments, challenges remain. The compound's off-target effects and potential toxicity profiles require further investigation. Recent toxicological studies have indicated the need for structural modifications to mitigate adverse effects while retaining therapeutic efficacy. Collaborative efforts between academic and industrial researchers are underway to address these issues, with the aim of advancing diethyl 2-(piperidin-4-yl)ethylamine-based compounds into clinical trials.

In conclusion, diethyl 2-(piperidin-4-yl)ethylamine (CAS: 64168-10-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from CNS disorders to GPCR-targeted therapies, and ongoing studies continue to uncover its potential. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.